AbstractCondensation of lignin is believed to interfere with delignification in alkaline pulping processes. The lack of clear evidence motivated us to quantitatively revisit it. This article evaluates the self-condensation of 4-hydroxymethyl-2-methoxyphenol (vanillyl alcohol, Va) in the simplest model system using Va and 2-methoxy-4-methylphenol (creosol, Cr) under the same soda cooking conditions employed in our previous paper. Dimeric and trimeric self-condensation products of Va consisting of the α-5 bond (VaVa, 2-(4-hydroxy-3-methoxybenzyl)-4-hydroxymethyl-6-methoxyphenol), α-1 bond (VaVa’, bis(4-hydroxy-3-methoxyphenyl)methane), and α-5 & α-1 bonds (VaVaVa’, 2,4-bis(4-hydroxy-3-methoxy-benzyl)-6-methoxyphenol) were identified and quantified. The formation rate of VaVa from Va was suggested to be about twice of that of VaVa’, and to be similar to that of the condensation product between the α-carbon of Va and the aromatic C5-carbon of Cr (VaCr), which was identified in the first paper. Among all these detected condensation products, only VaVa that can be converted to the corresponding quinone methide (QM) readily underwent further condensation to be VaVaVa’ and others. Only the monomers (Va and Cr) possessing the small steric factors condense with electrophilic QM’s as nucleophiles. These results suggest that condensation of lignin in actual soda cooking processes, with steric factors much larger than the model system, progresses much less frequently than generally believed.

AbstractIn this study, corncob residue was treated in advance with different three methods in order to remove lignin. The treated fibers were characterized using Zeta potential, WRV, and FAS-VII fiber analysis methods. The lignin removal rates of the corncob residue treated with sodium hypochlorite were determined to reach up to 92.81%. The average fiber length was 0.65 mm, and the average width was 34.11 µm. In addition, the obtained cellulose was modified by carboxymethylation to prepare carboxymethyl cellulose. The results indicated that the carboxymethyl cellulose obtained from the corncob residue could significantly improve the properties of paper. For example, when 1% carboxymethyl cellulose was added, the burst index, tensile index, folding endurance, and tear index of the experimental paper were improved by 16.7%, 27.65%, 57.3%, and 18.2%, respectively, compared with the control. The results of this study’s SEM analysis showed that the addition of carboxymethyl cellulose from corncob residue resulted in the fibers becoming more tightly combined, which in turn led to the improvement of paper strength properties.

AbstractThermal modification could act as pretreatment for promoting silica sol impregnation in wood. It could create extra available channels and spaces for silica transportation and deposition owing to the presence of micro-cracks and enlarged pore size. The significant improvements on anti-hygroscopicity, hydrophobicity, and dimensional stability of treated wood were attributed to the degradation of cell wall polymer (hemicellulose, cellulose, and lignin) and filling effect of silica in wood. The synergistic effect contained the reduction on –OH concentration owing to thermal degradation, and consumption of –OH groups via the interaction (Si–O–Si cross linked networks and Si–O–C covalent bonds) between silica and wood matrix. Furthermore, the degradation of cell wall polymers resulted in the increase of crystallinity in wood. However, the crystallinity turned to decrease due to the amorphous silica impregnation. The silica impregnation could compensate the mass loss caused by thermal degradation, leading to various weight percentage gains (WPGs) that depended on treatment temperature. Moreover, owing to the coverage and penetration of mineral silica in wood, acting as a thermal barrier, the thermal stability and surface hardness of treated wood improved prominently.

AbstractAqueous solutions of iron salts can be applied to a wood surface to modify its color. When applied on wood, iron ions are chelated by the wood’s natural phenolic compounds. The resulting color of the wood surface is due to the type of reaction products formed, such as mono-, bis- and tris- complexes of polyphenols with iron cations. In order to identify the different complexes formed on Quercus alba L. wood’s surface and the oxidation state of iron after application of different iron salts on the same wood species which influence the resulting color of wood’s surface, Mössbauer spectroscopy was performed directly on iron-stained wood samples. Colors of the stained wood samples, measured by a spectrophotometer, were analyzed in relation to the differences between the reaction products. The results showed that for a given wood species, the oxidation and reduction behavior of the iron depended on both the type of counterion and the oxidation state of the chosen iron salt.

This study aimed to quantitatively examine how the addition of a strong or weak nucleophile (1.0 mol/L) to a soda cooking treatment (1.0 mol/L NaOH) at 150 °C affects the disappearance and condensa...

AbstractThe main goal of this study was the elucidation of structures of products of oxidation of industrial hydrolysis lignin (HL) obtained in the system H2O2-H2SO4-H2O. It was found that the obtained oxidized hydrolysis lignin (OHL) contained structural fragments of muconic acid dilactone. The latter appeared as a result of the oxidation of aromatic ring of HL into unstable structures of 3,4-dihydroxyadipic acid, which are spontaneously cyclized into the corresponding fragments of muconic acid dilactone in acidic oxidative medium. Consequent reaction of OHL with aqueous sodium hydroxide (NaOH) led to the formation of sodium salt of OHL (Na-OHL), in which the muconic acid dilactone units of OHL opened into fragments of disodium salts of 3,4-dihydroxyadipic acid. The Na-OHL was transformed into the series of novel derivatives of lignins. Thus, the reaction of Na-OHL with thionyl chloride proceeded as a substitution of hydroxyl groups into chlorine atoms in the structure of OHL, that afforded chloro-derivative of OHL. The latter was transformed into amino-amide and ester-ether derivatives of OHL by nucleophilic substitution of chlorine atoms with amines and alcohols correspondingly.

AbstractThis paper showed two bio-based shape-stable composite phase change materials (PCMs) which were prepared through a convenient vacuum impregnation method. Lignin-based ordered porous carbon (LOC) was the porous supporting material, polyethylene glycol (PEG) and paraffin (PA) was the phase change substance in this work. The maximum loading of PCMs in the obtained LOC/PEG and LOC/PA are 70% and 75%, respectively, and their phase transition enthalpy (ΔHm) are also as high as 81.5 J·g−1 and 88.5 J·g−1, respectively. When the loading amount is the same as 60%, the thermal conductivity of LOC/PEG is 0.5029 W/mK, which is a 50.3% improvement over PEG. The thermal conductivity of pure PA is 0.3430 W/mK, and the thermal conductivity of LOC/PA is 0.5847 W/mK, an increase of 70.5% compared to paraffin. In addition, the obtained LOC/PA showed better thermal management capabilities and better thermal stability after infrared thermography tests compared to LOC/PEG. Considering the low cost and excellent properties, the obtained lignin-based ordered porous carbon composite phase change material has a promising future for practical applications in thermal energy storage.

AbstractCork smoker wash solids (black wax) that is obtained in the process of making corkboard by treating the ground cork with superheated steam is useless waste, generating environmental problems. On the other hand, black wax is a rich source of friedelin (1) and 3-hydroxyfriedel-3-en-2-one (3), pentacyclic triterpenoids belonging to the friedelane family. In the present work, a simple, fast, and efficient procedure for the extraction of highly purified friedelin and 3-hydroxyfriedel-3-en-2-one from black wax is presented. Extraction of black wax with hexane or acetone afforded a mixture of friedelin and 3-hydroxyfriedel-3-en-2-one. However, chromatographic separation of 1 and 3, due to their very similar Rf coefficients, is difficult, especially on a multigram scale. Therefore, the conversion of 3-hydroxyfriedel-3-en-2-one to an acetyl derivative 4 was proposed by acetylation of the above mixture. Appropriate selection of the eluent sequence allows for rapid and efficient separation of the resulting mixture of 1 and 4.

AbstractDetermination of the chemical composition of biomaterial is important for their valued utilization in biorefinery. In this study, the chemical composition of five bamboo species, i.e., mitinga (Bambusa tulda), borak (Bambusa balcooa), rengoon (Thyrsostachys oliveri), orah (Dendrocalamus longispathus), and bajja (Bambusa vulgaris) were determined. The chemical characterization of these bamboo species can expedite a further study on the extraction of cellulose and lignin. α-cellulose content was in the range of 42.7–45.7% and Klason lignin content was 22.4–28.2%. The ash content was 1.8–4.3% for the studied five bamboo species. The α-cellulose and lignin content were similar to other non-timber spices. The ash content was lower than other non-timber species. Therefore, these species can be a potential source of raw material for biorefinery.

AbstractRenewable natural-based composite materials, including wood fibers and plants, represent emerging research interests that continue to be developed today. Among the 120 types of Indonesian wood traded, Sengon, Keruing, and Yellow Meranti are most widely used in the wood industry. The processing of wood produces end waste products, for example sawdust, which have the potential to be used as reinforcements or fillers in Polymer Wood Composite materials. In this study, composites were made using unsaturated polyester matrices and sawdust. The sawdust was alkalinized with a 5% Sodium Hydroxide (NaOH) solution and confirmed with Fourier-Transform Infrared (FTIR). Tests on mechanical properties included tensile and bending tests, followed by Scanning Electron Microscopy (SEM) to observe the fracture surface of the tensile test results. The composites produced from the three types of wood exhibited a significant increase in mechanical properties compared to pure wood.